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Introduction

D-serine is a crucial co-agonist of N-methyl-D-aspartate (NMDA) receptors, playing a vital role
in synaptic transmission and plasticity.[1][2] The regulation of extracellular D-serine levels is
critical for normal brain function, and its dysregulation has been implicated in various
neurological and psychiatric disorders, including schizophrenia.[3][4][5] The alanine-serine-
cysteine transporter-1 (Asc-1), also known as SLC7A10, is a key transporter responsible for the
uptake and release of D-serine in the brain.[3][4] BMS-466442 is a potent and selective
inhibitor of the Asc-1 transporter, making it a valuable pharmacological tool for studying the role
of Asc-1 in D-serine homeostasis and its potential as a therapeutic target.[3][6][7][8]

These application notes provide detailed protocols for performing a D-serine uptake assay
using BMS-466442 to characterize its inhibitory activity on the Asc-1 transporter.

Data Presentation
Inhibitory Activity of BMS-466442 on Asc-1 Transporter
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Cell Type/Preparation IC50 Value (nM) Reference
HEK?293 cells expressing Asc-
11 [6]
1
Human asc-1 expressing cells 36.8+11.6 [6]
Rat primary cortical cultures 19.7+6.7 [6]
Rat brain synaptosomes
400 [6]

([3H]D-serine uptake)

Note: IC50 values can vary depending on the experimental conditions, including cell type,
substrate concentration, and assay format.

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the mechanism of D-serine transport via Asc-1 and its inhibition
by BMS-466442, along with the general workflow for the D-serine uptake assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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